(4S,5R)-4-Methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride

• IUPAC Name: (4S,5R)-4-methyl-5-phenyl-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride
• InChI: InChI=1S/C17H19N.ClH/c1-13-17(15-8-3-2-4-9-15)16-10-6-5-7-14(16)11-12-18-13;/h2-10,13,17-18H,11-12H2,1H3;1H/t13-,17+;/m0./s1
• InChI Key: RZAMOVDBAKXUEP-OZIFAFRSSA-N
• Canonical SMILES: CC1C(C2=CC=CC=C2CCN1)C3=CC=CC=C3.Cl
• Isomeric SMILES: C[C@H]1[C@@H](C2=CC=CC=C2CCN1)C3=CC=CC=C3.Cl
• Molecular Formula: C17H20ClN
• Molecular Weight: 273.8 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms in the molecule and the type of bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s melting point, boiling point, solubility, density, and other physical properties. Its chemical properties like acidity, basicity, reactivity with other compounds are also analyzed.

Scientific Research Applications

Future Directions

As research progresses, scientists aim to uncover additional applications. Investigating its interactions with other biomolecules, exploring potential therapeutic targets, and optimizing its pharmacokinetic properties are exciting avenues for future studies.

Disclaimer: The information provided here is based on current scientific knowledge up to the year 2021. Always consult peer-reviewed literature and experts for the most up-to-date insights.

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, and other hazards. It includes studying its safety data sheet (SDS), understanding proper handling and storage procedures, and knowing what to do in case of an emergency.

Future Directions

This involves predicting or suggesting further studies that can be done with the compound. It could be exploring its potential uses, improving its synthesis, or studying its properties in more detail.